Cas no 849201-84-9 (Glaucogenin C mono-D-thevetoside)
Glaucogenin C mono-D-thevetoside Chemical and Physical Properties
Names and Identifiers
-
- Glaucogenin C mono-D-thevetoside
- (2aR,2a<sup>1</sup>R,6aS,6bR,9S,12aR,14aS)-9-(((2R,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-2a,6b-dimethyl-1,2a,2a<sup>1</sup>,5,6,6a,6b,7,8,9,10,12,12a,14a-tetradecahydro-13H-2,3,14-trioxapentaleno[1',6':5,6,7]cyclonona[1,2-a]naphthalen-13-one
- [ "" ]
- 849201-84-9
- HY-N3946
- CS-0024498
- AKOS032962712
- (4S,5R,8S,13R,16S,19R,22R)-8-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1(21),10-dien-14-one
- DA-53571
-
- Inchi: 1S/C28H40O9/c1-14-22(29)24(32-4)23(30)26(35-14)36-17-9-10-27(2)16(11-17)6-7-18-19(27)8-5-15-12-33-28(3)21(15)20(13-34-28)37-25(18)31/h6,12,14,17-24,26,29-30H,5,7-11,13H2,1-4H3/t14-,17+,18-,19+,20-,21-,22-,23-,24+,26+,27+,28+/m1/s1
- InChI Key: KBZJWPGSJWUHPT-FJUGQGNPSA-N
- SMILES: O1C([C@@H]2CC=C3C[C@H](CC[C@]3(C)[C@H]2CCC2=CO[C@]3(C)[C@H]2[C@H]1CO3)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)O)OC)O)=O
Computed Properties
- Exact Mass: 520.26700
- Monoisotopic Mass: 520.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 3
- Complexity: 979
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113
- XLogP3: 1.5
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.0 g/cm3
- Melting Point: 185-187℃
- Boiling Point: 717.1±0.0 °C at 760 mmHg
- Flash Point: 236.1±0.0 °C
- PSA: 112.91000
- LogP: 2.58820
- Vapor Pressure: 0.0±0.0 mmHg at 25°C
Glaucogenin C mono-D-thevetoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Glaucogenin C mono-D-thevetoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5297-5 mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 5mg |
¥5965.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G44400-5 mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 5mg |
¥5600.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G44400-5mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | ,98.0% | 5mg |
¥6880.0 | 2023-09-07 | |
| TargetMol Chemicals | TN5297-5mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 5mg |
¥ 4890 | 2024-07-20 | ||
| TargetMol Chemicals | TN5297-5 mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 98% | 5mg |
¥ 4,890 | 2023-07-11 | |
| TargetMol Chemicals | TN5297-1 mL * 10 mM (in DMSO) |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 7430 | 2023-09-15 | |
| A2B Chem LLC | AH57131-5mg |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 98.0% | 5mg |
$869.00 | 2024-04-19 | |
| TargetMol Chemicals | TN5297-1 ml * 10 mm |
Glaucogenin C mono-D-thevetoside |
849201-84-9 | 1 ml * 10 mm |
¥ 7430 | 2024-07-20 |
Glaucogenin C mono-D-thevetoside Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Glaucogenin C mono-D-thevetoside
Glaucogenin C mono-D-thevetoside (CAS No. 849201-84-9): A Comprehensive Overview of Its Properties and Applications
In the realm of natural products and phytochemistry, Glaucogenin C mono-D-thevetoside (CAS No. 849201-84-9) stands out as a compound of significant interest. This glycoside derivative, belonging to the class of cardiac glycosides, has garnered attention due to its unique structural features and potential biological activities. Researchers and industry professionals are increasingly exploring its applications in pharmacology, nutraceuticals, and even cosmetic formulations. The compound's name, Glaucogenin C mono-D-thevetoside, reflects its chemical structure, where a thevetose sugar moiety is attached to the glaucogenin aglycone. This specificity makes it a valuable subject for studies on structure-activity relationships.
The growing interest in natural bioactive compounds has propelled Glaucogenin C mono-D-thevetoside into the spotlight. With consumers increasingly seeking plant-derived alternatives to synthetic ingredients, this compound aligns perfectly with trends in green chemistry and sustainable sourcing. Online searches for terms like "natural glycosides benefits" or "cardiac glycosides in medicine" highlight the public's curiosity about its potential health benefits. Moreover, the compound's CAS number, 849201-84-9, is frequently queried by researchers looking for detailed technical data, underscoring its relevance in academic and industrial settings.
From a biochemical perspective, Glaucogenin C mono-D-thevetoside exhibits intriguing properties. Its steroidal backbone and sugar attachment contribute to its solubility and bioavailability, making it a candidate for drug delivery systems. Recent studies have explored its interactions with cellular receptors, particularly in the context of cardiovascular health. While not as widely studied as some other glycosides, its structural uniqueness offers avenues for novel therapeutic applications. For instance, its potential role in modulating ion channels has sparked interest in treating conditions like arrhythmias.
The extraction and purification of Glaucogenin C mono-D-thevetoside often involve advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure high purity, which is critical for research and commercial use. The compound is typically sourced from plants in the Apocynaceae family, which are known for producing diverse bioactive molecules. As sustainability becomes a priority, efforts are underway to optimize extraction processes to minimize environmental impact while maximizing yield.
In the cosmetic industry, Glaucogenin C mono-D-thevetoside is gaining traction as a potential anti-aging agent. Its ability to influence cellular processes linked to skin elasticity and hydration aligns with the demand for natural skincare ingredients. Searches for "plant-based anti-aging compounds" often lead to discussions about glycosides like this one. Additionally, its mild irritancy profile makes it suitable for sensitive skin formulations, further enhancing its market appeal.
Looking ahead, the future of Glaucogenin C mono-D-thevetoside appears promising. With advancements in biotechnology and synthetic biology, there is potential for scalable production through microbial fermentation or enzymatic synthesis. This could address supply chain challenges associated with plant extraction. Furthermore, ongoing research into its mechanistic pathways may uncover new applications in metabolic disorders or neuroprotection, expanding its utility beyond current uses.
In conclusion, Glaucogenin C mono-D-thevetoside (CAS No. 849201-84-9) represents a fascinating intersection of chemistry, biology, and industry. Its multifaceted properties and alignment with contemporary trends in natural products ensure its continued relevance. Whether in pharmaceuticals, cosmetics, or nutraceuticals, this compound exemplifies the untapped potential of plant-derived molecules. For researchers and businesses alike, staying informed about its developments is key to leveraging its full capabilities.
849201-84-9 (Glaucogenin C mono-D-thevetoside) Related Products
- 97399-96-7(8-(5-Hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-5,19-dimethyl-15,18,20-trioxapentacyclo[14.5.1.04,13.05,10.019,22]docosa-1(21),10-dien-14-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)